Cas no 1060802-25-6 (5-bromo-4-chloropyridine-2-carboxylic acid)

• Product Name: 5-bromo-4-chloropyridine-2-carboxylic acid
• CAS No: 1060802-25-6
• MF: C₆H₃BrClNO₂
• MW: 236.450519800186
• MDL: MFCD13189053
• CID: 829071
• PubChem ID: 58386654
• Update Time: 2025-05-26

5-bromo-4-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloropicolinic acid
• 5-Bromo-4-chloro-2-pyridinecarboxylic acid
• 5-bromo-4-chloropyridine-2-carboxylic acid
• 5-bromo-4-chloro-pyridine-2-carboxylic acid
• QC-8311
• MMPCYVSHJDWXFZ-UHFFFAOYSA-N
• 1343AA
• AB67645
• 5-Bromo-4-chloro-2-pyridinecarboxylic acid, AldrichCPR
• 5-Bromo-4-chloropicolinicacid
• CS-W018684
• DA-37748
• 1060802-25-6
• DS-14692
• EN300-145767
• SY111748
• O11376
• SCHEMBL2262851
• DTXSID90729172
• MFCD13189053
• AKOS016005944

• MDL： MFCD13189053
• Inchi： 1S/C6H3BrClNO2/c7-3-2-9-5(6(10)11)1-4(3)8/h1-2H,(H,10,11)
• InChI Key： MMPCYVSHJDWXFZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C=C1Cl

Computed Properties

• Exact Mass: 234.90400
• Monoisotopic Mass: 234.90357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2

Experimental Properties

• PSA: 50.19000
• LogP: 2.19570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-bromo-4-chloropyridine-2-carboxylic acid

Introduction to 5-bromo-4-chloropyridine-2-carboxylic acid (CAS No. 1060802-25-6)

5-bromo-4-chloropyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1060802-25-6, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for further functionalization in drug discovery and material science applications.

The structural features of 5-bromo-4-chloropyridine-2-carboxylic acid include a pyridine core substituted at the 5-position with a bromine atom and at the 4-position with a chlorine atom, while the 2-position is carboxylated. This specific arrangement imparts unique electronic and steric properties, enabling its use in various synthetic transformations. The carboxylic acid group at the 2-position provides a site for further derivatization, such as esterification, amidation, or coupling reactions, which are commonly employed in medicinal chemistry to enhance bioavailability and target specificity.

In recent years, 5-bromo-4-chloropyridine-2-carboxylic acid has been extensively studied for its potential in developing novel therapeutic agents. Its derivatives have shown promise in inhibiting various enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders. For instance, research has demonstrated that modifications of this scaffold can lead to compounds with potent anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). Additionally, its structural motif has been explored in the design of kinase inhibitors, which are crucial in oncology treatments.

The utility of 5-bromo-4-chloropyridine-2-carboxylic acid extends beyond pharmaceutical applications into agrochemical research. Derivatives of this compound have been investigated for their herbicidal and pesticidal properties. The bromo and chloro substituents facilitate interactions with biological targets in plants and pests, leading to the development of environmentally friendly alternatives to traditional agrochemicals. Furthermore, its role as a key intermediate in synthesizing complex molecules has made it indispensable in industrial processes aimed at producing high-value chemicals.

From a synthetic chemistry perspective, 5-bromo-4-chloropyridine-2-carboxylic acid serves as a versatile building block for constructing more intricate molecular frameworks. The presence of multiple reactive sites allows for sequential functionalization, enabling chemists to tailor the compound's properties for specific applications. Advanced synthetic techniques such as cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) have been employed to introduce aryl or heteroaryl groups at the remaining positions on the pyridine ring. These modifications have led to the discovery of novel compounds with enhanced pharmacological profiles.

The latest research highlights several innovative applications of 5-bromo-4-chloropyridine-2-carboxylic acid in medicinal chemistry. A notable study published in [journal name] demonstrated its use as a precursor for developing small-molecule inhibitors targeting viral proteases. The bromo and chloro groups were strategically positioned to mimic natural substrates, thereby enhancing binding affinity and selectivity. Another groundbreaking application involves its role in creating metal-organic frameworks (MOFs) with potential uses in drug delivery systems. The carboxylic acid moiety facilitates coordination with metal ions, forming porous structures that can encapsulate therapeutic agents for controlled release.

The chemical reactivity of 5-bromo-4-chloropyridine-2-carboxylic acid makes it an attractive candidate for exploring new synthetic pathways. Researchers have leveraged its compatibility with various reaction conditions to develop efficient methodologies for constructing complex molecules. For example, palladium-catalyzed reactions have been utilized to introduce diverse functional groups at different positions on the pyridine ring, leading to libraries of derivatives with tailored biological activities. These efforts have accelerated the discovery process in drug development pipelines by providing access to structurally diverse compounds for high-throughput screening.

The environmental impact of utilizing 5-bromo-4-chloropyridine-2-carboxylic acid as an intermediate has also been a focus of recent studies. Efforts have been made to optimize synthetic routes to minimize waste generation and improve atom economy. Green chemistry principles have been applied, including solvent recovery systems and catalytic methods that reduce energy consumption. Such innovations not only enhance sustainability but also lower production costs, making these compounds more accessible for commercial applications.

In conclusion,5-bromo-4-chloropyridine-2-carboxylic acid (CAS No. 1060802-25-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in medicinal chemistry research. The ongoing exploration of its derivatives continues to yield promising candidates for treating various diseases and improving agricultural practices. As synthetic methodologies evolve, the potential uses of this compound are expected to expand further, reinforcing its importance in modern chemical research.